Cas no 1255713-61-1 (2-(5-bromopyridin-3-yl)ethan-1-ol)

• Product Name: 2-(5-bromopyridin-3-yl)ethan-1-ol
• CAS No: 1255713-61-1
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 2101321
• PubChem ID: 53403690
• Update Time: 2025-05-27

2-(5-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)ethanol
• 2-(5-bromopyridin-3-yl)ethan-1-ol
• 3-Pyridineethanol, 5-bromo-
• NLYGJFFEWOCNJU-UHFFFAOYSA-N
• 2-(5-Bromo-pyridin-3-yl)-ethanol

• Inchi： 1S/C7H8BrNO/c8-7-3-6(1-2-10)4-9-5-7/h3-5,10H,1-2H2
• InChI Key： NLYGJFFEWOCNJU-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-bromopyridin-3-yl)ethan-1-ol

Introduction to 2-(5-bromopyridin-3-yl)ethan-1-ol (CAS No. 1255713-61-1)

2-(5-bromopyridin-3-yl)ethan-1-ol, also known by its CAS number 1255713-61-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a hydroxyl group, making it an attractive candidate for various chemical and biological studies.

The chemical structure of 2-(5-bromopyridin-3-yl)ethan-1-ol consists of a pyridine ring substituted with a bromine atom at the 5-position and an ethan-1-ol group attached to the 3-position. The presence of the bromine atom provides a handle for further chemical modifications, while the hydroxyl group offers potential for hydrogen bonding and other intermolecular interactions. These properties make 2-(5-bromopyridin-3-yl)ethan-1-ol a valuable starting material for the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of 2-(5-bromopyridin-3-yl)ethan-1-ol as a building block in the development of novel pharmaceuticals. Research has shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 2-(5-bromopyridin-3-yl)ethan-1-ol demonstrated potent inhibition of inflammatory cytokines, suggesting their potential use in treating inflammatory diseases.

Beyond its medicinal applications, 2-(5-bromopyridin-3-yl)ethan-1-ol has also been explored for its utility in organic synthesis. The bromine atom can be readily replaced with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This versatility allows chemists to access a wide range of structurally diverse compounds, which can be further evaluated for their biological activities or other properties.

The synthesis of 2-(5-bromopyridin-3-yl)ethan-1-ol typically involves several steps. One common approach is to start with 5-bromonicotinic acid, which is then converted to the corresponding acid chloride. The acid chloride is subsequently reacted with ethylene glycol to form the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2-(5-bromopyridin-3-yl)ethan-1-ol should be managed with standard laboratory precautions. It is important to avoid exposure to skin and eyes and to work under a fume hood when handling this compound. Additionally, proper disposal methods should be followed to ensure environmental safety.

The physical properties of 2-(5-bromopyridin-3-yl)ethan-1-ol, such as its melting point and solubility, have been well-characterized. It is generally soluble in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In conclusion, 2-(5-bromopyridin-3-yl)ethan-1-ol (CAS No. 1255713-61-1) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop new therapeutic agents or explore novel chemical transformations. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the scientific community.